Cas no 5433-59-0 (N,N,N'',N''-tetramethylpiperazine-1,4-disulfonamide)

• Product Name: N,N,N'',N''-tetramethylpiperazine-1,4-disulfonamide
• CAS No: 5433-59-0
• MF: C₈H₂₀N₄O₄S₂
• MW: 300.398798942566
• CID: 940738
• PubChem ID: 223613
• Update Time: 2025-04-19

N,N,N'',N''-tetramethylpiperazine-1,4-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N,N'',N''-tetramethylpiperazine-1,4-disulfonamide
• 1-N,1-N,4-N,4-N-tetramethylpiperazine-1,4-disulfonamide
• AC1L5COY
• AC1Q6V4V
• AR-1K0777
• HMS2469E07
• MolPort-000-384-207
• n,n,n',n'-tetramethylpiperazine-1,4-disulfonamide
• NSC11371
• DS-011696
• CHEMBL1569956
• 5433-59-0
• DTXSID70279140
• NSC-11371
• N,N,N,N-TETRAMETHYLPIPERAZINE-1,4-DISULFONAMIDE
• AKOS000604738
• N,N,N',N'-tetramethyl-1,4-piperazinedisulfonamide
• SMR000078213
• MLS000050725
• Z57744713

• Inchi： 1S/C8H20N4O4S2/c1-9(2)17(13,14)11-5-7-12(8-6-11)18(15,16)10(3)4/h5-8H2,1-4H3
• InChI Key： RUPWPMUDCDLZEW-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCN(CC1)S(N(C)C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 300.0928
• Monoisotopic Mass: 300.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 81.24
• LogP: 0.25420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazinesulfonamides